Cas no 1421373-66-1 (Osimertinib mesylate)

• Product Name: Osimertinib mesylate
• CAS No: 1421373-66-1
• MF: C₂₉H₃₇N₇O₅S
• MW: 595.712984800339
• MDL: MFCD28137994
• CID: 1123872
• PubChem ID: 78357807
• Update Time: 2026-03-06

Osimertinib mesylate Chemical and Physical Properties

Names and Identifiers

• AZD-9291 (Mesylate)
• N-[2-[[2-(Dimethylamino)ethyl]methylamino]-4-methoxy-5-[[4-(1-methyl-1H-indol-3-yl)-2-pyrimidinyl]amino]phenyl]-2-propenamide methanesulfonate (1:1)
• AZD-9291 mesylate N-[2-[[2-(Dimethylamino)ethyl]methylamino]-4-methoxy-5-[[4-(1-methyl-1H-indol-3-yl)-2-pyrimidinyl]amino]phenyl]-2-propenamide methanesulfonate (1:1)
• Mereletinib mesylate
• Osimertinib
• N-[2-(2-dimethylaminoethylmethylamino)-4-methoxy-5-[[4-(1-methylindol-3-yl)pyrimidin-2-yl]amino]phenyl]prop-2-enamide mesylate salt
• Osimertinib Mesylate(AZD9291)
• AZD9291 Mesylate
• 2-​Propenamide, N-​[2-​[[2-​(dimethylamino)​ethyl]​methylamino]​-​4-​methoxy-​5-​[[4-​(1-​methyl-​1H-​indol-​3-​yl)​-​2-​pyrimidinyl]​amino]​phenyl]​-​, methanesulfonate (1:1)
• AZD9291
• AZD-9291
• AZD-9291 mesylate
• Osimertinib mesylate
• (Mesylate)
• N-(2-((2-(dimethylamino)ethyl)(methyl)amino)-4-methoxy-5-((4-(1-methyl-1H-indol-3-yl)pyrimidin-2-yl)amino)phenyl)acrylamide methanesulfonate
• N-[2-[[2-(Dimethylamino)ethyl]methylamino]-4-methoxy-5-[[4-(1-methyl-1H-indol-3-yl)-2-pyrimidinyl]amino]phenyl]-2-propenamide methanesulfonate
• N-[2-[[2-(Dimethylamino)ethyl]methylamino]-4-methoxy-5-[[4-(1-methyl-1H-indol-3-yl)-2-pyrimidinyl]amino]phenyl]-2-propenamide methanesulfonate.
• osimertinib mesilate
• Tagrisso
• Osimertinib mesylate [USAN]
• RDL94R2A16
• N-[2-[2-(dimethylamino)ethyl-methylamino]-4-methoxy-5-[[4-(1-methylindol-3-yl)pyrimidin-2-yl]amino]phenyl]prop-2-enamide;methanesulfonic acid
• Osimertinib mesylate (
• N-(2-{[2-(dimethylamino)ethyl](methyl)amino}-4-methoxy-5-{[4-(1-methyl-1H-indol-3-yl)pyrimidin-2-yl]amino}phenyl)prop-2-enamide methanesulfonate
• Q27162942
• AKOS026673944
• BCP09934
• Mereletinib mesilate
• EX-A1577
• SB22953
• UNII-RDL94R2A16
• DA-35303
• AC-29022
• Mereletinib mesylate , AZD-9291 mesylate
• Tagrisso (TN)
• AZD9291 Ms salt, Osimertinib Ms salt; Mereletinib Ms salt
• N-(2-((2-(dimethylamino)ethyl)methylamino)-4-methoxy-5-((4-(1-methyl-1H-indol-3-yl)-2-pyrimidinyl)amino)phenyl)-2-propenamide methanesulfonate (1:1)
• N-(2-((2-(dimethylamino)ethyl)(methyl)amino)-4-methoxy-5-((4-(1-methyl-1H-indol-3-yl)pyrimidin-2-yl)amino)phenyl)prop-2-enamide methanesulfonate
• osimertinib monomesylate
• CHEMBL3545063
• DTXSID101027822
• CHEBI:90948
• 1421373-66-1
• OSIMERTINIB MESILATE [JAN]
• 2-Propenamide, N-(2-((2-(dimethylamino)ethyl)methylamino)-4-methoxy-5-((4-(1-methyl-1H-indol-3-yl)-2-pyrimidinyl)amino)phenyl)-, methanesulfonate (1:1)
• OSIMERTINIB MESYLATE [MI]
• AZD 9291 mesylate
• S5078
• DS-9913
• osimertinib methanesulfonate
• FUKSNUHSJBTCFJ-UHFFFAOYSA-N
• Osimertinib mesylate (USAN)
• OSIMERTINIB MESYLATE [ORANGE BOOK]
• D10766
• SCHEMBL14661152
• OSIMERTINIB MESILATE [WHO-DD]
• MFCD28137994
• AZD-9291 mesylate (OsimertinibMereletinib)?
• Osimertinib mesilate (JAN)
• 2-Propenamide, N-[2-[[2-(dimethylamino)ethyl]methylamino]-4-methoxy-5-[[4-(1-methyl-1H-indol-3-yl)-2-pyrimidinyl]amino]phenyl]-, methanesulfonate (1:1); AZD 9291 mesylate; Osimertinib mesylate; Osimertinib mesilate
• HY-15772A

• MDL： MFCD28137994
• Inchi： 1S/C28H33N7O2.CH4O3S/c1-7-27(36)30-22-16-23(26(37-6)17-25(22)34(4)15-14-33(2)3)32-28-29-13-12-21(31-28)20-18-35(5)24-11-9-8-10-19(20)24;1-5(2,3)4/h7-13,16-18H,1,14-15H2,2-6H3,(H,30,36)(H,29,31,32);1H3,(H,2,3,4)
• InChI Key： FUKSNUHSJBTCFJ-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)O.O(C)C1C(=CC(=C(C=1)N(C)CCN(C)C)NC(C=C)=O)NC1=NC=CC(C2=CN(C)C3C=CC=CC=32)=N1

Computed Properties

• Exact Mass: 595.25800
• Monoisotopic Mass: 595.25768848 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 42
• Rotatable Bond Count: 10
• Complexity: 845
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 150
• Molecular Weight: 595.7

Experimental Properties

• Color/Form: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 153.79000
• LogP: 5.81710
• Vapor Pressure: No data available

Osimertinib mesylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Other Chemical Reagents

Additional information on Osimertinib mesylate

Professional Introduction to Osimertinib mesylate (CAS No: 1421373-66-1)

Osimertinib mesylate, with the chemical identifier CAS No: 1421373-66-1, is a highly specialized pharmaceutical compound that has garnered significant attention in the field of oncology due to its potent targeting of cancer cell proliferation. This compound is the mesylate salt form of osimertinib, a third-generation EGFR (Epidermal Growth Factor Receptor) tyrosine kinase inhibitor (TKI), which has been engineered to overcome resistance mechanisms associated with earlier-generation EGFR inhibitors. The development and application of osimertinib mesylate represent a critical advancement in personalized medicine, particularly for patients with non-small cell lung cancer (NSCLC) harboring specific mutations in the EGFR gene.

The molecular structure of osimertinib mesylate is meticulously designed to enhance binding affinity to the ATP-binding pocket of the EGFR kinase domain, thereby inhibiting downstream signaling pathways that promote uncontrolled cell growth. This selectivity is achieved through subtle modifications in the chemical scaffold, which improve both potency and selectivity over wild-type EGFR and other kinases. The mesylate salt form enhances solubility and bioavailability, making it suitable for oral administration—a key advantage in clinical settings where patient compliance and convenience are paramount.

Recent clinical trials have demonstrated the remarkable efficacy of osimertinib mesylate in patients with locally advanced or metastatic NSCLC whose disease has progressed after treatment with EGFR TKIs such as erlotinib or gefitinib. Notably, studies have shown that osimertinib mesylate maintains high response rates even in cases where tumors have developed T790M mutations, a common mechanism of resistance to first- and second-generation EGFR inhibitors. The ability to effectively target this resistant mutation underscores the therapeutic value of osimertinib mesylate in overcoming treatment challenges associated with advanced NSCLC.

The pharmacokinetic profile of osimertinib mesylate has been extensively characterized, revealing a favorable half-life that allows for once-daily dosing regimens. This simplicity in administration contributes significantly to patient adherence, which is often a limiting factor in long-term cancer therapies. Additionally, preclinical studies have highlighted the compound's minimal impact on normal tissues expressing wild-type EGFR, suggesting a relatively low risk of toxicities compared to earlier-generation inhibitors. These findings have reinforced the safety profile of osimertinib mesylate, making it an attractive option for broader clinical application.

Advances in genomic sequencing technologies have further positioned osimertinib mesylate as a cornerstone of precision oncology. By identifying specific genetic markers predictive of response, clinicians can now tailor treatment strategies to individual patients, maximizing therapeutic outcomes while minimizing unnecessary side effects. The integration of biomarker-driven approaches with targeted therapies like osimertinib mesylate exemplifies the evolving paradigm in cancer management, where molecular insights guide treatment decisions.

Emerging research also suggests potential applications of osimertinib mesylate beyond NSCLC. Studies are exploring its efficacy in other cancers overexpressing EGFR or related tyrosine kinases, such as glioblastoma and certain gastrointestinal malignancies. While these investigations are still in early stages, they highlight the broad therapeutic potential of this compound and its derivatives. Collaborative efforts between academic institutions and pharmaceutical companies are ongoing to expand the clinical utility of osimertinib mesylate into new oncological indications.

The regulatory landscape for osimertinib mesylate has evolved alongside its development, with regulatory agencies worldwide recognizing its importance in modern cancer therapy. Approval by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) has facilitated wider access to this life-saving medication for patients globally. Continued monitoring through post-marketing surveillance ensures that any long-term effects or rare adverse events are promptly identified and addressed.

In conclusion, Osimertinib mesylate (CAS No: 1421373-66-1) represents a significant advancement in targeted cancer therapy, offering hope to patients with advanced NSCLC through its potent inhibition of EGFR mutations. Its favorable pharmacokinetic properties, combined with emerging evidence supporting broader applications, position it as a cornerstone of modern oncology. As research progresses and new insights emerge from ongoing clinical trials, the role of osimertinib mesylate is expected to expand further, reinforcing its status as a vital component in comprehensive cancer care strategies worldwide.